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Compound of Interest

Compound Name: 4,6-Dibromopyrimidine

Cat. No.: B1319750

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,6-
Dibromopyrimidine (CAS No. 36847-10-6), a key intermediate in pharmaceutical research
and development. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining a safe laboratory environment.

Hazard Identification and Classification

4,6-Dibromopyrimidine is classified as a hazardous substance. The primary hazards are
associated with oral toxicity and severe eye damage.[1]

GHS Classification:[1]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

o Serious Eye Damage (Category 1): Causes serious eye damage.
o Skin Irritation (Category 2): Causes skin irritation.[2]

Signal Word: Danger[1]

Hazard Statements:[1]

e H302: Harmful if swallowed.
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H315: Causes skin irritation.[2]

H318: Causes serious eye damage.

H319: Causes serious eye irritation.[2]

Precautionary Statements:[1][2]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P354 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P317: Get medical help.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/ container to an approved waste disposal plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4,6-Dibromopyrimidine is provided

in the table below.
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Property Value

Molecular Formula CaH2Brz2Nz

Molecular Weight 237.88 g/mol

Appearance White to Orange to Green powder to crystal
CAS Number 36847-10-6

Source: PubChem, Labscoop[1][3]

Toxicological Data

Detailed quantitative toxicological data such as LD50 and exposure limits for 4,6-
Dibromopyrimidine are not readily available in published literature. The GHS classification of
Acute Toxicity Category 4 (Oral) indicates that it is harmful if swallowed.[1] The primary
toxicological concerns are acute oral toxicity and severe eye damage.

Experimental Protocols
Safe Handling Protocol

Obijective: To outline the standard procedure for the safe handling of 4,6-Dibromopyrimidine
in a laboratory setting.

Materials:

4,6-Dibromopyrimidine solid

Appropriate solvents (as required by the experimental procedure)

Analytical balance

Spatula

Weighing paper or boat

Glassware (beakers, flasks, etc.)
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e Fume hood

o Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves
(nitrile or neoprene), lab coat.

Procedure:

o Preparation: Before handling, ensure that a chemical fume hood is operational and the work
area is clean and uncluttered. Locate the nearest eyewash station and safety shower.

o Personal Protective Equipment (PPE): Don the appropriate PPE, including a lab coat, safety
goggles, a face shield, and chemical-resistant gloves.

» Weighing: Conduct all weighing operations within a chemical fume hood to minimize
inhalation exposure. Place a weighing paper or boat on the analytical balance and tare.
Carefully transfer the desired amount of 4,6-Dibromopyrimidine using a clean spatula.
Avoid generating dust.

o Transfer and Dissolution: If preparing a solution, add the weighed solid to the appropriate
glassware inside the fume hood. Slowly add the solvent and stir until fully dissolved.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean all contaminated surfaces and equipment.

o Storage: Store 4,6-Dibromopyrimidine in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials and light.

Spill Cleanup Protocol

Objective: To provide a safe and effective procedure for cleaning up a small spill of solid 4,6-
Dibromopyrimidine.

Materials:
 Spill kit containing:

o Absorbent pads or sand
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o Broom and dustpan (plastic or other non-sparking material)
o Sealable plastic bags for waste disposal

o Hazardous waste labels

o Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves,
lab coat, and if necessary, a respirator with an appropriate cartridge.

Procedure:

o Evacuate and Isolate: Immediately alert others in the vicinity of the spill. Evacuate the
immediate area. If the spill is large or if there is a risk of airborne dust, restrict access to the
area.

o Assess the Spill: Evaluate the extent of the spill and the potential hazards. For small,
contained spills of solid material, proceed with cleanup. For large or uncontained spills,
contact the institution's Environmental Health and Safety (EHS) department.

e Don PPE: Wear appropriate PPE from the spill kit.

o Containment and Cleanup: Gently sweep the solid 4,6-Dibromopyrimidine into a dustpan.
Avoid creating dust. Alternatively, cover the spill with a dry absorbent material like sand to
prevent it from becoming airborne before sweeping.

o Waste Collection: Carefully transfer the spilled material and any contaminated absorbent into
a sealable plastic bag.

o Decontamination: Wipe the spill area with a damp cloth or paper towel. Place the used
cleaning materials into the waste bag.

» Waste Disposal: Seal the bag, attach a hazardous waste label with the contents clearly
identified, and dispose of it according to institutional and local regulations for halogenated
organic waste.

o Post-Cleanup: Remove and dispose of contaminated PPE in the hazardous waste bag.
Wash hands thoroughly with soap and water.
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Waste Disposal Protocol

Objective: To outline the proper procedure for the disposal of 4,6-Dibromopyrimidine waste.
Procedure:

» Waste Segregation: Collect all waste containing 4,6-Dibromopyrimidine, including unused
product, contaminated materials, and solutions, in a designated and clearly labeled
hazardous waste container. As a halogenated organic compound, it should be segregated
from non-halogenated waste streams.

o Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
full chemical name "4,6-Dibromopyrimidine”.

o Storage of Waste: Store the waste container in a designated satellite accumulation area,
away from incompatible materials. Keep the container tightly sealed.

» Disposal: Arrange for the disposal of the hazardous waste through the institution's EHS
department or a licensed chemical waste disposal company, in accordance with all local,
state, and federal regulations.

Visualizations
Signaling Pathway: Inhibition of Receptor Tyrosine
Kinase (RTK) Signaling

4,6-Dibromopyrimidine serves as a scaffold for synthesizing kinase inhibitors. The diagram
below illustrates a generic Receptor Tyrosine Kinase (RTK) signaling pathway and the
mechanism of action of a competitive kinase inhibitor.
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Caption: Mechanism of RTK inhibition by a pyrimidine-based drug.

Experimental Workflow: Handling 4,6-
Dibromopyrimidine

The following diagram outlines the standard workflow for handling 4,6-Dibromopyrimidine

from receipt to disposal.
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Caption: Standard laboratory workflow for 4,6-Dibromopyrimidine.
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Logical Relationships: Hierarchy of Safety Controls

This diagram illustrates the hierarchy of controls for mitigating risks associated with handling
hazardous chemicals like 4,6-Dibromopyrimidine. The most effective controls are at the top.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1319750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Elimination

(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,6-Dibromopyrimidine: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1319750#4-6-dibromopyrimidine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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